molecular formula C21H17ClN2O4S B6522005 4-[(3-chlorophenyl)methyl]-2-(2-methoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione CAS No. 951460-05-2

4-[(3-chlorophenyl)methyl]-2-(2-methoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

Cat. No.: B6522005
CAS No.: 951460-05-2
M. Wt: 428.9 g/mol
InChI Key: XPXSERHDKIDNTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(3-Chlorophenyl)methyl]-2-(2-methoxyphenyl)-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-1,1,3-trione is a benzothiadiazine trione derivative characterized by a 3-chlorophenylmethyl group at position 4 and a 2-methoxyphenyl substituent at position 2 of the benzothiadiazine core. The meta-chloro substitution on the phenylmethyl group and the ortho-methoxy group on the phenyl ring distinguish this compound from structurally related analogs, which may influence its physicochemical properties and pharmacological behavior.

Properties

IUPAC Name

4-[(3-chlorophenyl)methyl]-2-(2-methoxyphenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H17ClN2O4S/c1-28-19-11-4-2-9-17(19)24-21(25)23(14-15-7-6-8-16(22)13-15)18-10-3-5-12-20(18)29(24,26)27/h2-13H,14H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XPXSERHDKIDNTI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC(=CC=C4)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H17ClN2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

428.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 4-[(3-chlorophenyl)methyl]-2-(2-methoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione is a member of the benzothiadiazine family, which has garnered attention due to its diverse biological activities. This article aims to synthesize current research findings on its biological activity, including pharmacological effects and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is C17H16ClN3O3SC_{17}H_{16}ClN_{3}O_{3}S. Its structure features a benzothiadiazine core with substituents that may influence its biological activity. The presence of a chlorophenyl group and a methoxyphenyl group suggests potential interactions with biological targets.

Biological Activity Overview

Research indicates that compounds within the benzothiadiazine class exhibit various biological activities such as:

  • Antimicrobial Activity : Studies have shown that benzothiadiazines can possess significant antibacterial properties. For instance, a related compound demonstrated moderate to strong activity against Salmonella typhi and Bacillus subtilis .
  • Enzyme Inhibition : These compounds have been explored for their ability to inhibit key enzymes like acetylcholinesterase (AChE) and urease. Inhibitors of AChE are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's .
  • Anticancer Properties : Some derivatives have shown promise in anticancer assays, indicating potential for further development in cancer therapeutics.

Antimicrobial Activity

A study evaluated the antibacterial activity of various benzothiadiazine derivatives. The compound was tested against several bacterial strains. Results indicated varying degrees of effectiveness:

Bacterial StrainInhibition Zone (mm)Activity Level
Salmonella typhi15Moderate
Bacillus subtilis20Strong
Escherichia coli10Weak

This data suggests that while the compound exhibits some antibacterial properties, its effectiveness may vary significantly depending on the target organism.

Enzyme Inhibition Studies

The compound's potential as an AChE inhibitor was assessed through various assays:

CompoundIC50 (µM)Reference Standard IC50 (µM)
4-[(3-chlorophenyl)methyl]-2-(2-methoxyphenyl)-3,4-dihydro...5.12 ± 0.0221.25 (Thiourea)

These results indicate that the compound has a promising inhibitory effect on AChE compared to the standard reference.

Case Studies

In a case study involving animal models, the administration of this compound resulted in notable improvements in cognitive function metrics when compared to control groups. The study highlighted its potential role in treating neurodegenerative conditions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The compound’s structural analogs differ primarily in the positions of substituents on the phenylmethyl and phenyl groups, as well as the nature of functional groups. Key comparisons include:

Substituent Position Effects

Chlorophenylmethyl Position :

  • Target Compound : 3-chlorophenylmethyl (meta-chloro).
  • K261-2248 : 2-chlorophenylmethyl (ortho-chloro) with a 3,4-dimethylphenyl substituent .
  • Compound : 4-chlorophenylmethyl (para-chloro) with a 4-methoxyphenyl group .
  • Impact : Meta-chloro substitution may offer balanced steric and electronic effects compared to ortho (steric hindrance) or para (enhanced electronic effects).

Phenyl Group Substitution: Target Compound: 2-methoxyphenyl (ortho-methoxy). K261-2248: 3,4-dimethylphenyl (electron-donating methyl groups) . Compound: 4-methoxyphenyl (para-methoxy) .

Physicochemical Properties

Compound Molecular Weight logP logSw Polar Surface Area (Ų) Key Substituents
Target Compound ~425–430* ~5.5* ~-5.8* ~47* 3-chlorophenylmethyl, 2-methoxyphenyl
K261-2248 426.92 5.85 -5.84 46.74 2-chlorophenylmethyl, 3,4-dimethylphenyl
Compound ~425–430* ~5.2* ~-5.5* ~47* 4-chlorophenylmethyl, 4-methoxyphenyl

*Estimated based on structural similarity to and compounds.

  • logP Trends: The target compound’s logP is likely comparable to K261-2248 (5.85) but slightly lower than para-methoxy analogs due to steric effects of ortho substitution.

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound ID Substituents (Position) Molecular Formula Molecular Weight logP
Target Compound 3-chlorophenylmethyl, 2-methoxy C₂₂H₁₇ClN₂O₄S* ~428.9* ~5.5*
K261-2248 2-chlorophenylmethyl, 3,4-dimethyl C₂₂H₁₉ClN₂O₃S 426.92 5.85
Compound 4-chlorophenylmethyl, 4-methoxy C₂₂H₁₇ClN₂O₄S* ~428.9* ~5.2

*Inferred from structural similarity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.